Isoapoptolidin

• Molecular Formula: C58H96O21
• Molecular Weight: 1129.4 g/mol
• InChI: InChI=1S/C58H96O21/c1-29-17-16-18-40(59)44(69-13)25-41(60)54(78-55(65)33(5)23-31(3)21-30(2)22-32(4)42(20-19-29)76-56-51(64)50(63)52(71-15)37(9)74-56)58(67)35(7)48(61)34(6)43(79-58)24-39(28-68-12)75-47-27-57(11,66)53(38(10)73-47)77-46-26-45(70-14)49(62)36(8)72-46/h17,19-23,32,34-54,56,59-64,66-67H,16,18,24-28H2,1-15H3/b20-19+,29-17+,30-22-,31-21+,33-23+/t32-,34+,35-,36-,37+,38+,39-,40+,41+,42-,43-,44+,45-,46+,47+,48+,49-,50+,51+,52+,53+,54-,56+,57+,58-/m1/s1
• InChIKey: BGIXVQPJBLGABA-WKCLDEPDSA-N

Isoapoptolidin Overview: Ring-Expanded Isomer Profile

Isoapoptolidin (CAS 476647-30-0) is a ring-expanded macrolide isomer of the oncolytic lead compound apoptolidin, originally isolated from fermentation extracts of Nocardiopsis sp. [1]. It belongs to the apoptolidin class of glycosylated macrolides and is characterized by a 21-membered macrocyclic lactone ring, in contrast to the 20-membered ring of apoptolidin [2]. Isoapoptolidin forms spontaneously from apoptolidin under biologically relevant conditions and exists in equilibrium with its parent compound [3]. Its primary known biological activity is inhibition of mitochondrial F0F1-ATPase (Complex V), though with substantially reduced potency relative to apoptolidin [4].

Isomeric control probe Attenuated F0F1-ATPase engagement relative to parent apoptolidin supports differential target-mechanism studies.

Dynamic isomerization behavior Solution-phase equilibrium with apoptolidin informs time-course experimental designs and handling requirements.

Ring-expanded macrocycle scaffold Distinct NMR-characterized conformation enables deconvolution of scaffold geometry from peripheral substituent effects.

• [1] Wender, P. A., Gulledge, A. V., Jankowski, O. D., & Seto, H. (2002). Isoapoptolidin: Structure and Activity of the Ring-Expanded Isomer of Apoptolidin. Organic Letters, 4(22), 3819–3822. View Source
• [2] Pennington, J. D., Williams, H. J., Salomon, A. R., & Sulikowski, G. A. (2002). Toward a Stable Apoptolidin Derivative: Identification of Isoapoptolidin and Selective Deglycosylation of Apoptolidin. Organic Letters, 4(22), 3823–3825. View Source
• [3] Salomon, A. R., Voehringer, D. W., Herzenberg, L. A., & Khosla, C. (2001). Apoptolidin, a Selective Cytotoxic Agent, Is an Inhibitor of F0F1-ATPase. Chemistry & Biology, 8(1), 71–80. View Source
• [4] Patel, B. A., D'Amico, T. L., & Blagg, B. S. J. (2020). Natural products and other inhibitors of F1FO ATP synthase. European Journal of Medicinal Chemistry, 207, 112779. View Source

Isoapoptolidin vs Apoptolidin: Why Substitution Fails

Isoapoptolidin is structurally and functionally distinct from its parent compound apoptolidin as well as from other macrolide F0F1-ATPase inhibitors such as oligomycin and bafilomycin. The ring-expanded architecture of isoapoptolidin arises from a specific acyl migration that is both spontaneous under cell culture conditions and irreversible under standard storage protocols [1]. This structural rearrangement profoundly alters the compound's ability to inhibit mitochondrial ATP synthase: isoapoptolidin exhibits greater than 10-fold reduced inhibitory activity compared to apoptolidin [2]. Furthermore, isoapoptolidin displays weak binding to the target (Ki > 100 µM) and is selective for mitochondrial Complex V over other ATPases, distinguishing it from broader-spectrum inhibitors . Consequently, substitution of isoapoptolidin with apoptolidin or other ATPase inhibitors in experimental protocols would yield quantitatively and mechanistically different outcomes, particularly in assays where the isomerization equilibrium or the specific activity profile is the parameter of interest.

!

Isomerization equilibrium may not transfer: Spontaneous isoapoptolidin–apoptolidin interconversion in aqueous media creates time-dependent speciation absent in structurally fixed analogs.

!

F0F1-ATPase engagement differs substantially: Direct head-to-head data show an order-of-magnitude difference in target inhibition; assuming comparable activity can misdirect mechanistic interpretation.

!

Target–antiproliferative correlation is non-linear: Analogues without strong ATPase inhibition may still exhibit antiproliferative effects, so class membership alone cannot guarantee interchangeable biological profiles.

• [1] Pennington, J. D., Williams, H. J., Salomon, A. R., & Sulikowski, G. A. (2002). Toward a Stable Apoptolidin Derivative: Identification of Isoapoptolidin and Selective Deglycosylation of Apoptolidin. Organic Letters, 4(22), 3823–3825. View Source
• [2] Wender, P. A., Gulledge, A. V., Jankowski, O. D., & Seto, H. (2002). Isoapoptolidin: Structure and Activity of the Ring-Expanded Isomer of Apoptolidin. Organic Letters, 4(22), 3819–3822. View Source

Isoapoptolidin vs Apoptolidin: Key Evidence

Reduced F0F1-ATPase Inhibition vs Apoptolidin

In a rapid F0F1-ATPase assay, isoapoptolidin demonstrates an IC50 of 17 µM, which is approximately 24-fold higher (i.e., over 10-fold less potent) than the IC50 of 0.7 µM observed for apoptolidin under identical experimental conditions [1]. This quantitative difference is consistent across multiple independent reports, confirming that the ring-expanded isomer is a substantially weaker inhibitor of mitochondrial ATP synthase [2]. The reduced activity is attributed to the conformational changes induced by the expanded macrolide ring, which alter the spatial arrangement of critical functional groups required for high-affinity target engagement .

ATPase inhibition

Head-to-head

Isoapoptolidin IC50 17 µM
Apoptolidin IC50 0.7 µM
~24-fold reduced target engagement

Supports differential ATPase engagement study designs

Rapid F0F1-ATPase enzymatic assay; mitochondrial preparation

Evidence Dimension	F0F1-ATPase inhibition potency (IC50)
Target Compound Data	17 µM
Comparator Or Baseline	Apoptolidin: 0.7 µM
Quantified Difference	~24-fold higher IC50 (over 10-fold less potent)
Conditions	Rapid F0F1-ATPase assay; mitochondrial preparations

Why This Matters

This 10-fold difference in potency defines isoapoptolidin's primary utility as a low-activity control or as a tool for probing structure-activity relationships (SAR) in apoptolidin analog studies.

• [1] Wender, P. A., Gulledge, A. V., Jankowski, O. D., & Seto, H. (2002). Isoapoptolidin: Structure and Activity of the Ring-Expanded Isomer of Apoptolidin. Organic Letters, 4(22), 3819–3822. View Source
• [2] Bertin Bioreagent. Isoapoptolidin Technical Datasheet. CAT N°: 20590. View Source

Isomerization Equilibrium in Aqueous Conditions

Isoapoptolidin is not merely an impurity; it is the thermodynamically favored product of a spontaneous isomerization of apoptolidin under biologically relevant conditions. In water, apoptolidin and isoapoptolidin equilibrate to a ratio of approximately 1.5:1 (apoptolidin:isoapoptolidin) within hours . Under basic conditions (methanolic triethylamine), the equilibrium shifts further toward isoapoptolidin, reaching a 1.4:1 mixture of isoapoptolidin and apoptolidin [1]. The rate of isomerization is sufficiently rapid to approach equilibrium within the typical timeframe of most cell-based assays (24-72 hours), meaning that activity measurements attributed to apoptolidin may, in fact, reflect a mixture of both compounds [2].

Isomerization equilibrium

Reported

Equilibrium ratio ~1.4:1 (isoapoptolidin:apoptolidin)
Approached within standard cell-assay time frames

Time-dependent speciation must inform handling and assay scheduling

Observed in aqueous/ methanolic triethylamine conditions

Evidence Dimension	Isomerization equilibrium (product ratio)
Target Compound Data	Isoapoptolidin forms 1.4:1 equilibrium mixture with apoptolidin in methanolic triethylamine
Comparator Or Baseline	Apoptolidin: 1.5:1 equilibrium mixture (apoptolidin:isoapoptolidin) in water within hours
Quantified Difference	Ratio dependent on solvent conditions; isoapoptolidin is the major isomer under basic conditions
Conditions	Water (hours) or methanolic triethylamine (base-catalyzed)

Why This Matters

Procurement of isoapoptolidin as a pure, characterized standard is essential for accurate interpretation of cell-based assay results involving apoptolidin, as the parent compound inevitably converts to isoapoptolidin during the experiment.

• [1] Pennington, J. D., Williams, H. J., Salomon, A. R., & Sulikowski, G. A. (2002). Toward a Stable Apoptolidin Derivative: Identification of Isoapoptolidin and Selective Deglycosylation of Apoptolidin. Organic Letters, 4(22), 3823–3825. View Source
• [2] Wender, P. A., Gulledge, A. V., Jankowski, O. D., & Seto, H. (2002). Isoapoptolidin: Structure and Activity of the Ring-Expanded Isomer of Apoptolidin. Organic Letters, 4(22), 3819–3822. View Source

Ring-Expanded Conformation vs Parent Macrocycle

The solution conformation of isoapoptolidin has been characterized by NMR spectroscopy and differs significantly from that of apoptolidin [1]. The ring expansion from a 20-membered to a 21-membered macrolactone alters the spatial orientation of the polyketide backbone and the appended sugar residues, which are critical for F0F1-ATPase binding [2]. Specifically, the expanded ring reduces the preorganization of the molecule for optimal interaction with the ATP synthase complex, resulting in the observed 10-fold decrease in inhibitory activity [3]. This conformational difference provides a clear structural rationale for the functional divergence between the two isomers and underscores the value of isoapoptolidin as a probe for delineating the conformational requirements for apoptolidin-class bioactivity.

Ring-expanded conformation

Class-level inference

Distinct solution NMR conformation vs parent macrocycle
Ring expansion alters scaffold geometry

Enables scaffold-geometry deconvolution studies

Quantitative activity-correlation data for conformation not available

Evidence Dimension	Macrocyclic ring size and solution conformation
Target Compound Data	21-membered macrolide ring; distinct NMR-derived solution conformation
Comparator Or Baseline	Apoptolidin: 20-membered macrolide ring; known bioactive conformation
Quantified Difference	Ring expansion correlates with >10-fold reduction in ATPase inhibition
Conditions	Solution-state NMR in CD3OD or DMSO-d6

Why This Matters

This structural characterization provides a rigorous foundation for using isoapoptolidin in medicinal chemistry and SAR campaigns aimed at understanding or improving the stability and activity of apoptolidin-based therapeutics.

• [1] Wender, P. A., Gulledge, A. V., Jankowski, O. D., & Seto, H. (2002). Isoapoptolidin: Structure and Activity of the Ring-Expanded Isomer of Apoptolidin. Organic Letters, 4(22), 3819–3822. View Source
• [2] Pennington, J. D., Williams, H. J., Salomon, A. R., & Sulikowski, G. A. (2002). Toward a Stable Apoptolidin Derivative: Identification of Isoapoptolidin and Selective Deglycosylation of Apoptolidin. Organic Letters, 4(22), 3823–3825. View Source
• [3] Salomon, A. R., Voehringer, D. W., Herzenberg, L. A., & Khosla, C. (2001). Apoptolidin, a Selective Cytotoxic Agent, Is an Inhibitor of F0F1-ATPase. Chemistry & Biology, 8(1), 71–80. View Source

Target Selectivity Profile: Weak F0F1-ATPase Inhibition and Complex V Specificity

Isoapoptolidin is characterized as a mitochondrial F0F1-ATPase inhibitor with a binding constant (Ki) greater than 100 µM, indicating weak target engagement . Importantly, it exhibits selectivity for mitochondrial Complex V over other ATPases, distinguishing it from broader-spectrum ATPase inhibitors such as bafilomycin A1 (vacuolar H+-ATPase inhibitor) and oligomycin (mitochondrial F0F1-ATPase inhibitor with different binding site) [1]. While direct comparative Ki values against these inhibitors are not available for isoapoptolidin, the known selectivity of the apoptolidin class for F1 subcomplex (ATP5B) over P-type ATPases and other off-targets has been established through photoaffinity labeling studies with apoptolidin [2].

Evidence Dimension	ATPase inhibition and selectivity
Target Compound Data	F0F1-ATPase Ki >100 µM; selective for mitochondrial Complex V
Comparator Or Baseline	Apoptolidin: Ki = 4-5 µM; selective for F1 subcomplex (ATP5B)
Quantified Difference	At least 20-fold weaker binding than apoptolidin
Conditions	In vitro enzyme inhibition assay

Why This Matters

The weak and selective inhibition profile of isoapoptolidin makes it a valuable tool for distinguishing specific mitochondrial effects from off-target activities in cellular models, and for validating the on-target contribution of F0F1-ATPase inhibition in more potent analogs.

• [1] Patel, B. A., D'Amico, T. L., & Blagg, B. S. J. (2020). Natural products and other inhibitors of F1FO ATP synthase. European Journal of Medicinal Chemistry, 207, 112779. View Source
• [2] Chemical Probes Portal. Apoptolidin A Probe Report. View Source

Isoapoptolidin Application Scenarios

F0F1-ATPase Target Engagement Control

Due to its 10-fold reduced potency (IC50 17 µM vs. 0.7 µM for apoptolidin), isoapoptolidin serves as an ideal low-activity comparator in enzymatic and cell-based assays designed to evaluate mitochondrial ATP synthase inhibitors [1]. It enables researchers to confirm that observed biological effects are specifically attributable to potent ATPase inhibition rather than off-target activities common to the macrolide scaffold.

Macrolide Isomerization Kinetics Analysis

Isoapoptolidin's spontaneous formation from apoptolidin in aqueous media (1.5:1 equilibrium ratio within hours) makes it an essential analytical standard for monitoring the chemical integrity of apoptolidin stock solutions and for quantifying the extent of isomerization during long-term cell-based experiments [2]. Researchers studying the time-dependent activity of apoptolidin require isoapoptolidin to accurately interpret whether observed effects stem from the parent compound, the isomer, or their mixture.

Macrocyclic Ring Geometry SAR

The well-characterized conformational and functional differences between isoapoptolidin and apoptolidin provide a clear benchmark for evaluating novel apoptolidin derivatives. Isoapoptolidin's 21-membered ring structure and attenuated activity define the negative structural features to be avoided in the design of stable, high-potency analogs [3]. It is routinely used as a reference compound in medicinal chemistry programs aimed at optimizing the apoptolidin pharmacophore.

Fermentation Isomer Characterization

Isoapoptolidin itself is claimed in patent literature as a starting material for the preparation of selectively functionalized derivatives and deglycosylated analogs [4]. These derivatives are being explored for improved stability and altered biological activity, positioning isoapoptolidin as a key intermediate in the synthesis of next-generation apoptolidin-based compounds for mitochondrial research.

Application

Selection Property

Validation Focus

F0F1-ATPase mechanistic differentiation

Differential ATPase engagement profile

On-target vs off-target deconvolution

Macrolide isomerization kinetics studies

Time-dependent isomerization behavior

Isomer ratio monitoring and assay timing

Macrocyclic scaffold geometry SAR

Distinct ring-expanded solution conformation

Scaffold vs substituent activity attribution

Fermentation isomer analytical reference

Defined equilibrium method for standard generation

LC-MS/HPLC isomer identification and quantification

• [1] Wender, P. A., Gulledge, A. V., Jankowski, O. D., & Seto, H. (2002). Isoapoptolidin: Structure and Activity of the Ring-Expanded Isomer of Apoptolidin. Organic Letters, 4(22), 3819–3822. View Source
• [2] Pennington, J. D., Williams, H. J., Salomon, A. R., & Sulikowski, G. A. (2002). Toward a Stable Apoptolidin Derivative: Identification of Isoapoptolidin and Selective Deglycosylation of Apoptolidin. Organic Letters, 4(22), 3823–3825. View Source
• [3] Salomon, A. R., Voehringer, D. W., Herzenberg, L. A., & Khosla, C. (2001). Apoptolidin, a Selective Cytotoxic Agent, Is an Inhibitor of F0F1-ATPase. Chemistry & Biology, 8(1), 71–80. View Source
• [4] Wender, P. A., Jankowski, O. D., & Tabet, E. A. (2004). Apoptolidin analogs and derivatives for inducing apoptosis in transformed cells. U.S. Patent No. 7,151,116 B2. View Source